Dihydrotetrabenazine

• IUPAC Name: 9,10-dimethoxy-3-(2-methylpropyl)-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizin-2-ol
• InChI: InChI=1S/C19H29NO3/c1-12(2)7-14-11-20-6-5-13-8-18(22-3)19(23-4)9-15(13)16(20)10-17(14)21/h8-9,12,14,16-17,21H,5-7,10-11H2,1-4H3
• InChI Key: WEQLWGNDNRARGE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1CN2CCC3=CC(=C(C=C3C2CC1O)OC)OC
• Molecular Formula: C19H29NO3
• DSSTOX Substance ID: DTXSID90956148
• Molecular Weight: 319.4 g/mol
• CAS No.: 3466-75-9, 171598-74-6

Description

B-Dihydrotetrabenazine is a member of isoquinolines.

Scientific Research Applications

• Pharmacological Activity and Chemical Behavior : DTBZ is the pharmacologically active form of Tetrabenazine, used in treating Huntington's disease. It has shown an unexpected Hoffmann elimination during alkylation, leading to the formation of eliminated and hydroxyl-alkylated products (Yao et al., 2010).

• Neurodevelopmental Studies : [3H]Dihydrotetrabenazine, a ligand for the monoamine vesicular transporter, has been utilized to study the development of monoaminergic synaptic vesicles from birth to adulthood in rats, focusing on dopaminergic areas (Leroux-Nicollet et al., 1990).

• Neurotoxicity and VMAT2 Binding : [3H]DTBZ has been used to characterize the integrity of monoaminergic nerve terminals in experimental animals and humans, especially following exposure to neurotoxins like methamphetamine or MPTP (Hogan et al., 2000).

• Radiotracer Development for Imaging : DTBZ derivatized for copper-64 labeling has been used in the development of long-lived radiotracers for PET imaging of the vesicular monoamine transporter 2 (VMAT2), particularly in neurodegenerative diseases or pancreatic beta-cell imaging (Kumar et al., 2014).

• Characterization of Monoamine Carriers : [2-3H]this compound binding has been used to characterize monoamine carriers of chromaffin granule membranes, indicating its relevance in the study of vesicular monoamine carriers (Scherman et al., 1983).

• Binding Site Distribution Studies : Research has been conducted on the distribution of [3H]this compound binding in bovine striatal subsynaptic fractions, indicating its enrichment in synaptic vesicles (Meshgin‐Azarian et al., 1988).

• Visualizing Dopaminergic Denervation : [3H]this compound has been used as a marker to visualize dopaminergic denervation in rat models, particularly in the striatum, revealing its potential as an index for quantifying dopaminergic nerve terminals integrity (Masuo et al., 1990).

• Neurodegenerative Disease Studies : DTBZ has been used in PET studies to demonstrate decreased striatal monoaminergic terminals in conditions like multiple system atrophy and olivopontocerebellar atrophy (Gilman et al., 1996).

• Synthesis and Stereochemistry Analysis : The enantioselective synthesis of DTBZ has been completed, highlighting its significance for therapeutic and molecular imaging applications (Rishel et al., 2009).

• Binding and Monoamine Uptake Studies : [2‐3H]this compound binding and monoamine uptake studies in mouse brain regions have provided insights into the ligand's specificity and affinity for the monoamine transporter across various monoaminergic synaptic vesicles (Scherman, 1986).

Mechanism of Action

Target of Action

Dihydrotetrabenazine (DTBZ) primarily targets the Vesicular Monoamine Transporter 2 (VMAT2) . VMAT2 is responsible for transporting monoamines, such as dopamine, serotonin, norepinephrine, and histamine, from the cytosol into synaptic vesicles in neuronal cells . This transportation is crucial for the release of neurotransmitters inside the cell to the synaptic cleft, resulting in signal transmission .

Mode of Action

DTBZ acts as a reversible inhibitor of VMAT2 . It binds to VMAT2 and inhibits the transporter’s function, thereby reducing the uptake of monoamines into synaptic vesicles . This action leads to a decrease in the levels of these neurotransmitters in nerve terminals .

Biochemical Pathways

The inhibition of VMAT2 by DTBZ affects the monoaminergic signaling pathways. By reducing the uptake of monoamines into synaptic vesicles, DTBZ depletes the stores of these neurotransmitters . This action disrupts the normal functioning of monoaminergic pathways, including dopaminergic, serotonergic, noradrenergic, and histaminergic pathways .

Pharmacokinetics

The pharmacokinetic properties of DTBZ are influenced by its metabolism. DTBZ is metabolized into four isomeric metabolites: [+]-α-HTBZ, [−]-α-HTBZ, [+]-β-HTBZ, and [−]-β-HTBZ . Each isomer has a unique profile of VMAT2 inhibition and off-target binding . The specific deuteration in deutetrabenazine slows the conversion of the active metabolites to inactive products, resulting in a nearly doubled mean half-life and a more than twofold increase in overall exposure .

Result of Action

The primary molecular effect of DTBZ’s action is the depletion of monoamine neurotransmitters from nerve terminals . On a cellular level, this depletion disrupts the normal functioning of monoaminergic neurons and affects the transmission of signals in the brain .

Action Environment

The action, efficacy, and stability of DTBZ can be influenced by various environmental factors. For instance, the presence of other drugs can affect the metabolism of DTBZ and thereby influence its pharmacokinetic properties . Additionally, individual factors such as genetic variations in the enzymes involved in the metabolism of DTBZ can also impact its action and efficacy .

Biochemical Analysis

Biochemical Properties

Dihydrotetrabenazine interacts with various enzymes, proteins, and other biomolecules. It is a vesicular monoamine transporter 2 (VMAT2) inhibitor . VMAT2 is an integral membrane protein that transports monoamines—particularly neurotransmitters such as dopamine, norepinephrine, serotonin, and histamine—from cellular cytosol into synaptic vesicles .

Cellular Effects

This compound has profound effects on various types of cells and cellular processes. As a VMAT2 inhibitor, it influences cell function by modulating neurotransmitter concentrations within the synaptic vesicles, thereby affecting cell signaling pathways and cellular metabolism .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with VMAT2, leading to the inhibition of this transporter. This inhibition prevents the transport of monoamine neurotransmitters into synaptic vesicles, altering neurotransmitter availability and thus impacting neurotransmission .

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. Carbonyl reductase in the liver forms two major active metabolites: α-dihydrotetrabenazine (α-HTBZ) and β-dihydrotetrabenazine (β-HTBZ)

Metabolic Pathways

This compound is involved in metabolic pathways related to the metabolism of monoamine neurotransmitters. It interacts with enzymes such as carbonyl reductase in the liver, which metabolizes this compound into α-HTBZ and β-HTBZ .

Transport and Distribution

This compound is transported and distributed within cells and tissues via its interaction with VMAT2. This interaction influences its localization and accumulation within the cells .

Subcellular Localization

The subcellular localization of this compound is closely associated with VMAT2, which is typically located in the membrane of synaptic vesicles . The effects of this compound on its activity or function are determined by its interaction with VMAT2.

Customer Q & A

Q1: What is Dihydrotetrabenazine (DTBZ)?

A1: this compound is a benzo[a]quinolizine derivative and an active metabolite of the drug tetrabenazine. It acts as a potent and selective inhibitor of the vesicular monoamine transporter 2 (VMAT2).

Q2: How does this compound interact with its target?

A2: DTBZ binds to VMAT2, a protein located on the membrane of synaptic vesicles in presynaptic neurons. [, , ] These vesicles are responsible for storing and releasing neurotransmitters like dopamine, norepinephrine, and serotonin. [, , ] By binding to VMAT2, DTBZ prevents the transport of these neurotransmitters into the vesicles, effectively reducing their storage and subsequent release into the synaptic cleft. [, , ]

Q3: What are the downstream effects of this compound's interaction with VMAT2?

A3: Inhibition of VMAT2 by DTBZ leads to a decrease in the vesicular stores of monoamines, ultimately resulting in a reduction of their release into the synapse. [, , , ] This depletion of monoamines in the synaptic cleft is believed to be responsible for DTBZ's therapeutic effects in movement disorders characterized by hyperkinetic movements. [, , ]

Q4: What is the molecular formula and weight of this compound?

A4: The molecular formula of DTBZ is C19H27NO3. Its molecular weight is 317.42 g/mol.

Q5: Is there any information available on the spectroscopic data of this compound?

A5: While the provided abstracts do not offer detailed spectroscopic data, techniques like Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are commonly employed to characterize DTBZ. [, , ]

Q6: Is there information regarding the performance and applications of this compound under various conditions?

A6: The provided research papers primarily focus on the biological activity and pharmacological properties of DTBZ rather than its material compatibility and stability under various environmental conditions.

Q7: Does this compound exhibit any catalytic properties?

A7: DTBZ is not known to possess catalytic properties. Its primary mechanism of action involves binding and inhibiting the VMAT2 transporter rather than catalyzing chemical reactions.

Q8: How does modifying the structure of this compound affect its activity?

A9: Modifying the structure of DTBZ can significantly impact its affinity for VMAT2 and, consequently, its potency and selectivity. [, ] For instance, the (+)-enantiomer of alpha-DTBZ demonstrates high affinity for VMAT2, while the (-)-enantiomer is inactive. [] This highlights the importance of stereochemistry in DTBZ's interaction with VMAT2. [, ] Furthermore, research on DTBZ analogs suggests that substitutions at specific positions can influence their binding affinity and selectivity for VMAT2 subtypes. []